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Compound of Interest

3-Bromo-4-
Compound Name:

methoxybenzenesulfonyl chloride

Cat. No.: B1274384

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Bromo-4-
methoxybenzenesulfonyl chloride (CAS No: 23094-96-4). Adherence to these protocols is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties

Property Value
Molecular Formula C7HeBrClOsS
Molecular Weight 285.54 g/mol [1]
Appearance Solid

Melting Point 83-88 °C

Harmful if swallowed, Causes severe skin burns
Hazards

and eye damage

Hazard ldentification and GHS Classification
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Hazard Class

GHS Pictogram

Signal Word Hazard Statement

Acute Toxicity, Oral

H302: Harmful if

| Warning
(Category 4) swallowed
Skin H314: Causes severe
Corrosion/Irritation Corrosion Danger skin burns and eye
(Category 1B) damage[2][3]
Serious Eye H314: Causes severe
Damage/Eye Irritation Corrosion Danger skin burns and eye
(Category 1) damage[4]
Specific target organ
toxicity — single ] H335: May cause

Warning

exposure (Category
3), Respiratory system

respiratory irritation[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure. The

following PPE is mandatory when handling 3-Bromo-4-methoxybenzenesulfonyl chloride:
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles are
required. A face shield must be
worn in addition to goggles,
especially when there is a risk

of splashing.[4][6]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are
recommended. Always inspect
gloves for tears or defects
before use and wash hands
immediately after removal.
Never reuse disposable

gloves.[6]

Body Protection

Laboratory Coat

A flame-retardant lab coat that
is fully buttoned is essential to
protect against splashes and

spills.[6]

Respiratory Protection

Chemical Fume Hood or

Respirator

All handling of the solid
compound or its solutions must
be conducted in a certified
chemical fume hood to avoid
inhalation of dust.[4][6]

Foot Protection

Closed-Toe Shoes

Substantial, closed-toe shoes
are mandatory to protect

against spills.[6]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is critical for minimizing exposure and preventing accidents.

1. Preparation:

» Before starting work, ensure the chemical fume hood is functioning correctly.
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Gather all necessary equipment and reagents.
Cover the work surface with disposable bench covers to contain any spills.[6]
Ensure an appropriate spill kit is readily accessible.[6]
. Weighing and Transfer:
Perform all weighing and transfer operations within the chemical fume hood.[6]
Use a disposable weighing boat to prevent contamination.
Handle the compound gently to minimize dust generation.
Open containers with the opening pointed away from your face.[6]
. Post-Operation:
Decontaminate all non-disposable equipment and glassware after use.
Wipe down the work surface in the fume hood with an appropriate solvent.[6]
Wash hands and any exposed skin thoroughly after handling.[4]

First-Aid Measures
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Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing. If not
Inhalation ) ) o o ]
breathing, give artificial respiration. Immediately

call a POISON CENTER or doctor.[4]

Take off immediately all contaminated clothing.
_ Rinse skin with water/shower for at least 15
Skin Contact ) ) )
minutes. Wash contaminated clothing before

reuse. Immediately call a physician.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[4]

Rinse mouth. DO NOT induce vomiting. Drink
) plenty of water. Never give anything by mouth to
Ingestion . .
an unconscious person. Immediately call a

POISON CENTER or doctor.[4]

Disposal Plan

Proper disposal of 3-Bromo-4-methoxybenzenesulfonyl chloride and associated waste is
crucial to prevent environmental contamination and ensure safety.

1. Chemical Waste:

Dispose of contents/container to an approved waste disposal plant.[4]

Do not allow the material to contaminate the ground water system.[4]

2. Contaminated Materials:

All disposable items that have come into contact with the chemical, such as gloves, bench
covers, and weighing paper, must be disposed of as hazardous waste.[6]
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e Place these materials in a designated, sealed, and clearly labeled hazardous waste
container.

3. Empty Containers:

e The first rinse of any container that held the chemical must be collected and disposed of as
hazardous waste. For highly toxic chemicals, the first three rinses must be collected.[7]

Workflow for Safe Handling of 3-Bromo-4-
methoxybenzenesulfonyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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